1. Home
  2. Product
  3. 1,3-Cyclopentadiene-1,3-dicarboxylic acid, 5-[1-(dimethylamino)ethylidene]-2-methyl-, dimethyl ester
1,3-Cyclopentadiene-1,3-dicarboxylic acid, 5-[1-(dimethylamino)ethylidene]-2-methyl-, dimethyl ester 1,3-Cyclopentadiene-1,3-dicarboxylic acid, 5-[1-(dimethylamino)ethylidene]-2-methyl-, dimethyl ester
Brand Name: Vulcanchem
CAS No.: 14469-80-8
VCID: VC20967614
InChI: InChI=1S/C14H19NO4/c1-8-10(13(16)18-5)7-11(9(2)15(3)4)12(8)14(17)19-6/h7H,1-6H3/b11-9+
SMILES: CC1=C(C(=C(C)N(C)C)C=C1C(=O)OC)C(=O)OC
Molecular Formula: C14H19NO4
Molecular Weight: 265.3 g/mol

1,3-Cyclopentadiene-1,3-dicarboxylic acid, 5-[1-(dimethylamino)ethylidene]-2-methyl-, dimethyl ester

CAS No.: 14469-80-8

Cat. No.: VC20967614

Molecular Formula: C14H19NO4

Molecular Weight: 265.3 g/mol

* For research use only. Not for human or veterinary use.

1,3-Cyclopentadiene-1,3-dicarboxylic acid, 5-[1-(dimethylamino)ethylidene]-2-methyl-, dimethyl ester - 14469-80-8

Specification

CAS No. 14469-80-8
Molecular Formula C14H19NO4
Molecular Weight 265.3 g/mol
IUPAC Name dimethyl (5E)-5-[1-(dimethylamino)ethylidene]-2-methylcyclopenta-1,3-diene-1,3-dicarboxylate
Standard InChI InChI=1S/C14H19NO4/c1-8-10(13(16)18-5)7-11(9(2)15(3)4)12(8)14(17)19-6/h7H,1-6H3/b11-9+
Standard InChI Key FNFZOVOPBNRFRN-PKNBQFBNSA-N
Isomeric SMILES CC1=C(/C(=C(\C)/N(C)C)/C=C1C(=O)OC)C(=O)OC
SMILES CC1=C(C(=C(C)N(C)C)C=C1C(=O)OC)C(=O)OC
Canonical SMILES CC1=C(C(=C(C)N(C)C)C=C1C(=O)OC)C(=O)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19